Cas no 93893-56-2 (L-Threonine, N-formyl-)

L-Threonine, N-formyl- structure
L-Threonine, N-formyl- structure
Product Name:L-Threonine, N-formyl-
CAS No:93893-56-2
MF:C5H9NO4
MW:147.129261732101
CID:811808
PubChem ID:44148979
Update Time:2025-04-19

L-Threonine, N-formyl- Chemical and Physical Properties

Names and Identifiers

    • L-Threonine, N-formyl-
    • (2S,3R)-2-formamido-3-hydroxybutanoic acid
    • N-formyl-L-threonine
    • SCHEMBL18712598
    • N-(Hydroxymethylidene)threonine
    • 93893-56-2
    • EINECS 299-646-6
    • DTXSID80917288
    • AKOS006357571
    • Inchi: 1S/C5H9NO4/c1-3(8)4(5(9)10)6-2-7/h2-4,8H,1H3,(H,6,7)(H,9,10)/t3-,4+/m1/s1
    • InChI Key: XPMTWLZSOSJMDJ-DMTCNVIQSA-N
    • SMILES: O[C@H](C)[C@@H](C(=O)O)NC=O

Computed Properties

  • Exact Mass: 147.053
  • Monoisotopic Mass: 147.053
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 3
  • Complexity: 136
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 86.6A^2
  • XLogP3: -1.1

Experimental Properties

  • Density: 1.336
  • Boiling Point: 452°Cat760mmHg
  • Flash Point: 227.1°C
  • Refractive Index: 1.493
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